2-{[(2-fluorobenzyl)thio]acetyl}-N-(4-nitrophenyl)hydrazinecarbothioamide

• IUPAC Name: 1-[[2-[(2-fluorophenyl)methylsulfanyl]acetyl]amino]-3-(4-nitrophenyl)thiourea
• InChI: InChI=1S/C16H15FN4O3S2/c17-14-4-2-1-3-11(14)9-26-10-15(22)19-20-16(25)18-12-5-7-13(8-6-12)21(23)24/h1-8H,9-10H2,(H,19,22)(H2,18,20,25)
• InChI Key: HYRWFGPZIRTXDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSCC(=O)NNC(=S)NC2=CC=C(C=C2)[N+](=O)[O-])F
• Molecular Formula: C16H15FN4O3S2
• Molecular Weight: 394.4 g/mol

Description

2-{[(2-fluorobenzyl)thio]acetyl}-N-(4-nitrophenyl)hydrazinecarbothioamide, also known as FBTA, is a chemical compound that has been widely used in scientific research for its unique properties. FBTA is a thiosemicarbazone derivative that is structurally similar to other thiosemicarbazones, but with the addition of a fluorobenzyl group. This modification gives FBTA its distinct chemical and biological properties, making it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of 2-{[(2-fluorobenzyl)thio]acetyl}-N-(4-nitrophenyl)hydrazinecarbothioamide involves the inhibition of ribonucleotide reductase, an enzyme that is essential for DNA synthesis and repair. 2-{[(2-fluorobenzyl)thio]acetyl}-N-(4-nitrophenyl)hydrazinecarbothioamide binds to the active site of ribonucleotide reductase, inhibiting its activity and leading to the accumulation of DNA damage and cell death. 2-{[(2-fluorobenzyl)thio]acetyl}-N-(4-nitrophenyl)hydrazinecarbothioamide has also been shown to inhibit the activity of other enzymes involved in DNA synthesis and repair, such as thymidylate synthase and DNA polymerase.
Biochemical and Physiological Effects:
2-{[(2-fluorobenzyl)thio]acetyl}-N-(4-nitrophenyl)hydrazinecarbothioamide has been shown to induce apoptosis in cancer cells by activating the caspase pathway. 2-{[(2-fluorobenzyl)thio]acetyl}-N-(4-nitrophenyl)hydrazinecarbothioamide also inhibits angiogenesis by reducing the expression of vascular endothelial growth factor (VEGF) and inhibiting the activity of endothelial cells. 2-{[(2-fluorobenzyl)thio]acetyl}-N-(4-nitrophenyl)hydrazinecarbothioamide has been shown to have minimal toxicity in normal cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-{[(2-fluorobenzyl)thio]acetyl}-N-(4-nitrophenyl)hydrazinecarbothioamide in lab experiments is its ability to selectively target cancer cells and emit fluorescence upon binding. This makes it a valuable tool for cancer detection and imaging. Another advantage of using 2-{[(2-fluorobenzyl)thio]acetyl}-N-(4-nitrophenyl)hydrazinecarbothioamide is its low toxicity in normal cells, making it a promising candidate for cancer therapy. However, one of the limitations of using 2-{[(2-fluorobenzyl)thio]acetyl}-N-(4-nitrophenyl)hydrazinecarbothioamide is its complex synthesis process, which can be time-consuming and costly.

Future Directions

There are several future directions for the use of 2-{[(2-fluorobenzyl)thio]acetyl}-N-(4-nitrophenyl)hydrazinecarbothioamide in scientific research. One potential application is in the development of new cancer therapies. 2-{[(2-fluorobenzyl)thio]acetyl}-N-(4-nitrophenyl)hydrazinecarbothioamide has been shown to exhibit potent anti-tumor activity, and further research is needed to explore its potential as a cancer treatment. Another future direction is in the development of new diagnostic tools for cancer detection. 2-{[(2-fluorobenzyl)thio]acetyl}-N-(4-nitrophenyl)hydrazinecarbothioamide has been shown to selectively target cancer cells and emit fluorescence upon binding, making it a promising candidate for cancer imaging. Further research is needed to optimize the synthesis process of 2-{[(2-fluorobenzyl)thio]acetyl}-N-(4-nitrophenyl)hydrazinecarbothioamide and explore its potential in various biological processes.

Scientific Research Applications

2-{[(2-fluorobenzyl)thio]acetyl}-N-(4-nitrophenyl)hydrazinecarbothioamide has been extensively used in scientific research for its unique properties. One of the primary applications of 2-{[(2-fluorobenzyl)thio]acetyl}-N-(4-nitrophenyl)hydrazinecarbothioamide is in the field of cancer research. 2-{[(2-fluorobenzyl)thio]acetyl}-N-(4-nitrophenyl)hydrazinecarbothioamide has been shown to exhibit potent anti-tumor activity by inducing apoptosis and inhibiting angiogenesis. 2-{[(2-fluorobenzyl)thio]acetyl}-N-(4-nitrophenyl)hydrazinecarbothioamide has also been used as a diagnostic tool for cancer detection, as it can selectively target cancer cells and emit fluorescence upon binding.